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Compound of Interest

Compound Name: Bis(diethylamino)silane

Cat. No.: B1590842

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information, handling protocols, and emergency
procedures for bis(diethylamino)silane (BDEAS). The following sections detail the physical
and chemical properties, potential hazards, required personal protective equipment, and step-
by-step measures for safe use, storage, and disposal.

Chemical and Physical Properties

Bis(diethylamino)silane is a colorless liquid utilized as a precursor in the deposition of silicon-
containing thin films, such as silicon dioxide (SiO2) and silicon nitride (SiNx), through processes
like Atomic Layer Deposition (ALD) and Chemical Vapor Deposition (CVD).[1] Its properties are
summarized in the table below.
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Property

Value

Molecular Formula

CsH22N2Si

Molecular Weight 174.36 g/mol [2]

CAS Number 27804-64-4[2]

Appearance Colorless liquid[2]

Density 0.786 - 0.804 g/mL[2][3][4]

Boiling Point 188 °C @ 760 torr; 70 °C @ 30 torr[2][5]
Melting Point -10 °C[6]

Vapor Pressure

1 mm Hg @ 20 °CJ[3]

Flash Point

>30 °C[7]

Solubility

Reacts violently with water[3]

Hazard Identification and Classification

Bis(diethylamino)silane is a flammable and corrosive liquid that poses significant health and

safety risks. It is crucial to understand these hazards to ensure safe handling.
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Hazard Class GHS Classification
Flammable Liquid Category 2 or 3[7][8]
Substances which, in contact with water, emit

flammable gases Category 2[8]

Acute Toxicity (Oral) Category 3[8]

Acute Toxicity (Dermal) Category 3[8]

Acute Toxicity (Inhalation) Category 4[8]

Skin Corrosion/Irritation Category 1[9]
Serious Eye Damage/Eye Irritation Category 1[10]
Specific target organ toxicity — single exposure Category 3[f]

(respiratory tract irritation)

Signal Word: Danger[7][10]

Hazard Statements:

o H225/H226: Highly flammable liquid and vapor / Flammable liquid and vapor.[4][8]
e H261: In contact with water releases flammable gas.[4][8]

e H301+H311: Toxic if swallowed or in contact with skin.[8]

e H314: Causes severe skin burns and eye damage.[10]

o H318: Causes serious eye damage.[10]

e H332: Harmful if inhaled.[8]

e H335: May cause respiratory irritation.[8]

Handling and Storage Protocols

Strict adherence to proper handling and storage procedures is mandatory to minimize risks.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.americanelements.com/bis-diethylamino-silane-27804-64-4
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/BDEAS_SDS_ForSiO2.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/BDEAS_SDS_ForSiO2.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/BDEAS_SDS_ForSiO2.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/BDEAS_SDS_ForSiO2.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/BDEAS_SDS_ForSiO2.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21119~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2004:58:24~~Bis(dimethylamino
https://s3.amazonaws.com/gelest/sds/SIB1069.0_GHS+US_English+US.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/BDEAS_SDS_ForSiO2.pdf
https://www.americanelements.com/bis-diethylamino-silane-27804-64-4
https://s3.amazonaws.com/gelest/sds/SIB1069.0_GHS+US_English+US.pdf
https://www.chemicalbook.com/msds/Bis-diethylamino-silane.htm
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/BDEAS_SDS_ForSiO2.pdf
https://www.chemicalbook.com/msds/Bis-diethylamino-silane.htm
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/BDEAS_SDS_ForSiO2.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/BDEAS_SDS_ForSiO2.pdf
https://s3.amazonaws.com/gelest/sds/SIB1069.0_GHS+US_English+US.pdf
https://s3.amazonaws.com/gelest/sds/SIB1069.0_GHS+US_English+US.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/BDEAS_SDS_ForSiO2.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/BDEAS_SDS_ForSiO2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

3.1. Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood.[10]

Use explosion-proof electrical, ventilating, and lighting equipment.[10]

Ground and bond containers and receiving equipment to prevent static discharge.[10]

Emergency eye wash fountains and safety showers should be readily available in the

immediate vicinity of any potential exposure.[11]

3.2. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling bis(diethylamino)silane:

PPE Category

Specification

Eye Protection

Chemical goggles and a face shield are
required. Contact lenses should not be worn.
[11][12]

Hand Protection

Neoprene or nitrile rubber gloves are
recommended. Gloves must be inspected
before use and changed immediately if
contaminated.[11][12]

Body Protection

A flame-resistant lab coat should be worn over
personal clothing, buttoned, and properly fitted.
[12]

Respiratory Protection

In case of inadequate ventilation, a NIOSH-
certified combination organic vapor/amine gas
(brown cartridge) respirator is necessary. For
unknown concentrations or emergencies, a self-
contained breathing apparatus (SCBA) should
be used.[11][12]

Foot Protection

Closed-toe shoes are required.[12]
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3.3. Storage

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[10]

Keep containers tightly closed and stored under an inert atmosphere (e.g., nitrogen).[3][10]

Store locked up.[10]

Incompatible materials include acids, alcohols, and oxidizing agents.[10]

Experimental Workflow: Safe Handling Procedure

The following diagram outlines the logical workflow for the safe handling of
bis(diethylamino)silane from receipt to disposal.

Safe Handling Workflow for Bis(diethylamino)silane
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Caption: Logical workflow for the safe handling of bis(diethylamino)silane.
Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.

5.1. First-Aid Measures
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Exposure Route First-Aid Procedure

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses, if
Eye Contact ) o

present and easy to do. Continue rinsing. Get

immediate medical advice/attention.[11]

Take off immediately all contaminated clothing.
i Rinse skin with water/shower. Wash with plenty
Skin Contact _ _ _
of soap and water. Get immediate medical

advice/attention.[11]

Remove person to fresh air and keep
Inhalation comfortable for breathing. If you feel unwell,

seek medical advice.[11]

Rinse mouth. Do NOT induce vomiting. Never
Ingestion give anything by mouth to an unconscious

person. Get medical advice/attention.[11]

5.2. Fire-Fighting Measures

Suitable extinguishing media: Water spray, foam, carbon dioxide, or dry chemical.[10][11]

Unsuitable extinguishing media: Do not use straight streams of water.[10]

Specific hazards: Flammable liquid and vapor. Reacts with water and moisture in the air,

liberating diethylamine.[10][11] Irritating fumes of diethylamine and organic acid vapors may
develop when the material is exposed to water or open flame.[10][11]

Protective equipment: Do not enter the fire area without proper protective equipment,
including respiratory protection.[10][11]

5.3. Accidental Release Measures
e Eliminate all ignition sources.[11]

» Use special care to avoid static electric charges.[11]
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o Evacuate unnecessary personnel.[11]
o Wear appropriate personal protective equipment as described in Section 3.2.

o Contain any spills with dikes or absorbents to prevent migration and entry into sewers or
streams.[11]

o Clean up spills as soon as possible, using an absorbent, non-combustible material (e.g.,
sand, earth) to collect it.[11][12]

e Use only non-sparking tools.[11]

» Dispose of the collected material in a suitable, sealed container in accordance with local,
state, and federal regulations.[11][13]

Hazard and First-Aid Relationship

The following diagram illustrates the relationship between the potential hazards of
bis(diethylamino)silane and the corresponding first-aid measures.

Bis(diethylamino)silane Hazards and First Aid
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]
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Caption: Relationship between hazards and first-aid measures.
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Disposal Considerations

Dispose of bis(diethylamino)silane and its containers in a safe manner in accordance with
local, state, and federal regulations.[11] Do not dispose of waste into sewers.[11] Handle empty
containers with care as residual vapors are flammable.[11] Avoid release to the environment.
[11]

This technical guide is intended to provide comprehensive safety information. Always refer to
the most current Safety Data Sheet (SDS) provided by the supplier before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Bis(diethylamino)silane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590842#bis-diethylamino-silane-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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